Cas no 874831-60-4 (tert-butyl N-(3-piperazin-1-ylpropyl)carbamate)

• Product Name: tert-butyl N-(3-piperazin-1-ylpropyl)carbamate
• CAS No: 874831-60-4
• MF: C₁₂H₂₅N₃O₂
• MW: 243.345803022385
• MDL: MFCD06808577
• CID: 1028346
• PubChem ID: 29948224
• Update Time: 2025-10-30

tert-butyl N-(3-piperazin-1-ylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-(piperazin-1-yl)propyl)carbamate
• (3-PIPERAZIN-1-YL-PROPYL)-CARBAMIC ACID TERT-BUTYL ESTER
• 1-(3-N-Boc-propyl)-piperazine
• tert-butyl 3-(piperazin-1-yl)propylcarbamate
• tert-Butyl 3-piperazin-1-ylpropylcarbamate
• tert-butyl N-(3-piperazin-1-ylpropyl)carbamate
• 1-(3-n-boc-aminopropyl)-piperazine
• 1,1-Dimethylethyl N-[3-(1-piperazinyl)propyl]carbamate (ACI)
• Carbamic acid, [3-(1-piperazinyl)propyl]-, 1,1-dimethylethyl ester (9CI)
• tert-Butyl [3-(piperazin-1-yl)propyl]carbamate
• 1-(3-Boc-aminopropyl)piperazine
• FS-5476
• DTXSID80652389
• E81501
• tert?butyl N?[3?(piperazin?1?yl)propyl]carbamate
• J-501240
• CS-0129024
• MFCD06808577
• tert-Butyl(3-(piperazin-1-yl)propyl)carbamate
• SCHEMBL14873885
• ZJB83160
• TERT-BUTYL N-[3-(PIPERAZIN-1-YL)PROPYL]CARBAMATE
• DA-01803
• 874831-60-4
• AKOS009479119
• RYXOGEGCRBIYKR-UHFFFAOYSA-N
• EN300-1880562

• MDL： MFCD06808577
• Inchi： 1S/C12H25N3O2/c1-12(2,3)17-11(16)14-5-4-8-15-9-6-13-7-10-15/h13H,4-10H2,1-3H3,(H,14,16)
• InChI Key： RYXOGEGCRBIYKR-UHFFFAOYSA-N
• SMILES： O=C(NCCCN1CCNCC1)OC(C)(C)C

Computed Properties

• Exact Mass: 243.19500
• Monoisotopic Mass: 243.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.003
• Boiling Point: 372.4°C at 760 mmHg
• Flash Point: 179°C
• Refractive Index: 1.471
• PSA: 53.60000
• LogP: 1.46400

Additional information on tert-butyl N-(3-piperazin-1-ylpropyl)carbamate

Introduction to tert-butyl N-(3-piperazin-1-ylpropyl)carbamate (CAS No. 874831-60-4)

tert-butyl N-(3-piperazin-1-ylpropyl)carbamate, also known by its CAS number 874831-60-4, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the carbamate family, characterized by its unique structural features, including a tert-butyl group and a piperazine ring. These structural elements contribute to its stability and reactivity, making it an important intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-butyl N-(3-piperazin-1-ylpropyl)carbamate can be represented as follows: the tert-butyl group is attached to a carbamate moiety, which is in turn linked to a propyl chain substituted with a piperazine ring. This arrangement provides the compound with a combination of lipophilic and hydrophilic properties, enhancing its solubility and bioavailability. The piperazine ring, in particular, is known for its ability to form hydrogen bonds and interact with various biological targets, making it a valuable scaffold in drug design.

In recent years, tert-butyl N-(3-piperazin-1-ylpropyl)carbamate has gained attention due to its potential as an intermediate in the synthesis of novel therapeutic agents. Research has shown that compounds derived from this structure exhibit promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of tert-butyl N-(3-piperazin-1-ylpropyl)carbamate as a key intermediate in the development of selective serotonin reuptake inhibitors (SSRIs), which are widely used in the treatment of depression and anxiety disorders.

The synthesis of tert-butyl N-(3-piperazin-1-ylpropyl)carbamate typically involves several steps, including the formation of the tert-butyl carbamate from an amine and di-tert-butyl dicarbonate (Boc₂O), followed by the coupling with 3-chloropropyl piperazine. The reaction conditions are carefully optimized to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalysts like palladium have been employed to improve the efficiency and scalability of the process.

Beyond its role as an intermediate, tert-butyl N-(3-piperazin-1-ylpropyl)carbamate itself has been studied for its potential biological activities. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, which are key enzymes involved in cell signaling pathways. This finding suggests that tert-butyl N-(3-piperazin-1-ylpropyl)carbamate could serve as a lead compound for the development of kinase inhibitors with therapeutic applications.

The safety profile of tert-butyl N-(3-piperazin-1-ylpropyl)carbamate has also been evaluated in various preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety and efficacy.

In conclusion, tert-butyl N-(3-piperazin-1-ylpropyl)carbamate (CAS No. 874831-60-4) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further exploration and development. As research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in the discovery and design of novel therapeutic agents.